Cas no 2680774-59-6 (benzyl N-2-(4,5-dibromothiophen-2-yl)ethylcarbamate)

• Product Name: benzyl N-2-(4,5-dibromothiophen-2-yl)ethylcarbamate
• CAS No: 2680774-59-6
• MF: C₁₄H₁₃Br₂NO₂S
• MW: 419.131520986557
• CID: 5623833
• PubChem ID: 165927164
• Update Time: 2025-06-08

benzyl N-2-(4,5-dibromothiophen-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680774-59-6
• benzyl N-[2-(4,5-dibromothiophen-2-yl)ethyl]carbamate
• EN300-28303884
• benzyl N-2-(4,5-dibromothiophen-2-yl)ethylcarbamate

• Inchi： 1S/C14H13Br2NO2S/c15-12-8-11(20-13(12)16)6-7-17-14(18)19-9-10-4-2-1-3-5-10/h1-5,8H,6-7,9H2,(H,17,18)
• InChI Key： NBMPEVWSBNKJCJ-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)CCNC(=O)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 418.90133g/mol
• Monoisotopic Mass: 416.90337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 66.6Ų

Additional information on benzyl N-2-(4,5-dibromothiophen-2-yl)ethylcarbamate

Introduction to Benzyl N-2-(4,5-dibromothiophen-2-yl)ethylcarbamate (CAS No. 2680774-59-6)

Benzyl N-2-(4,5-dibromothiophen-2-yl)ethylcarbamate, a compound with the chemical formula C₁₄H₁₃Br₂N₂O², is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number CAS NO.2680774-59-6, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of bromine atoms in the thiophene ring and the carbamate functional group makes it a versatile intermediate for synthesizing more complex molecules.

The synthesis of Benzyl N-2-(4,5-dibromothiophen-2-yl)ethylcarbamate involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The starting material, 4,5-dibromothiophene-2-carboxylic acid, undergoes esterification followed by nucleophilic substitution to introduce the carbamate group. This process underscores the compound's role as a building block in the creation of more intricate pharmacophores.

In recent years, there has been a growing interest in thiophene-based compounds due to their broad spectrum of biological activities. The brominated thiophene moiety in Benzyl N-2-(4,5-dibromothiophen-2-yl)ethylcarbamate is particularly noteworthy, as it can be further modified to produce derivatives with enhanced binding affinity and selectivity. This flexibility makes it an attractive candidate for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that thiophene derivatives can interact with specific receptors in the brain, making them promising candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The carbamate group in Benzyl N-2-(4,5-dibromothiophen-2-yl)ethylcarbamate adds another layer of functionality, allowing for fine-tuning of pharmacokinetic properties.

The compound's structural features also make it a valuable tool for medicinal chemists exploring new drug scaffolds. The combination of bromine atoms and the carbamate group provides multiple sites for chemical modification, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds for various therapeutic areas.

Recent advancements in computational chemistry have further enhanced the utility of Benzyl N-2-(4,5-dibromothiophen-2-yl)ethylcarbamate. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational techniques are increasingly integral to modern drug discovery pipelines.

The role of this compound extends beyond academic research; it has practical implications in industrial applications as well. Pharmaceutical companies are leveraging its unique properties to develop new drugs that meet unmet medical needs. The ability to modify its structure allows for the optimization of key parameters such as solubility, bioavailability, and metabolic stability.

The synthesis and characterization of Benzyl N-2-(4,5-dibromothiophen-2-yl)ethylcarbamate also contribute to our understanding of organic chemistry principles. The reaction pathways involved provide valuable insights into catalytic processes and mechanistic studies. These findings are not only relevant to drug development but also advance our fundamental knowledge of chemical transformations.

In conclusion, Benzyl N-2-(4,5-dibromothiophen-2-yl)ethylcarbamate (CAS NO.2680774-59-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and modifiable nature make it a valuable asset for medicinal chemists seeking to discover new therapeutic agents. As research continues to uncover its applications, this compound is poised to play an increasingly important role in addressing complex medical challenges.